BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: ML365 for
Thallium Flux Fluorescent Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML365

Cat. No.: B15586086

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML365 is a potent and selective small-molecule inhibitor of the two-pore domain potassium
(K2P) channel TASK-1 (KCNK3).[1][2][3] Thallium flux fluorescent assays provide a robust and
high-throughput method for studying potassium channel activity.[4][5] This document outlines
the application of ML365 in thallium flux assays for the characterization of TASK-1 channel
inhibition and provides detailed protocols for its use.

Thallium ions (TI*) act as a surrogate for potassium ions (K*) and can pass through open
potassium channels.[5][6] Inside the cell, TI* binds to a fluorescent indicator dye, leading to an
increase in fluorescence intensity.[5][7] Inhibitors of potassium channels, such as ML365, block
the entry of Tl*, resulting in a reduced fluorescent signal. This principle allows for the
guantitative assessment of channel activity and inhibitor potency.

Principle of the Thallium Flux Assay

The thallium flux assay relies on the permeability of potassium channels to thallium ions and
the use of a thallium-sensitive fluorescent dye. In resting cells, the potassium channels are
predominantly closed, and the intracellular fluorescence is low. Upon stimulation that opens the
channels, thallium ions from the extracellular medium flow into the cells down their
concentration gradient. The influx of thallium leads to a significant increase in the fluorescence
of the intracellular indicator dye. The rate of this fluorescence increase is proportional to the
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number of open channels and, therefore, to the channel activity.[5] When an inhibitor like
ML365 is present, it blocks the channel pore, preventing thallium influx and thus attenuating
the increase in fluorescence.

Data Presentation
ML365 Inhibitory Activity

ML365 demonstrates high potency and selectivity for the TASK-1 potassium channel. The half-
maximal inhibitory concentration (ICso) is a measure of the concentration of a drug that is
required for 50% inhibition in vitro.

Target Channel Assay Type ICs0 Value Reference

Thallium Influx
TASK-1 (KCNK3) 4nM [11[2][3]
Fluorescent Assay

Automated
TASK-1 (KCNK3) Electrophysiology 16 nM [1112]
Assay

Thallium Influx
TASK-3 (KCNK9) 0.26 puM (260 nM) [7]
Fluorescent Assay

Whole-cell Voltage-
TWIK2 . 4.07 uyM [8][9][10]
clamp Recording

Selectivity Profile of ML365

The selectivity of ML365 has been evaluated against a panel of other potassium channels. The
following table summarizes the inhibitory effect of ML365 at a concentration of 1 uM and 30 uM
on various channels, demonstrating its high selectivity for TASK-1.
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% Inhibition at 1 pM

% Inhibition at 30

Channel Reference
ML365 MM ML365

TASK-1 ~95% Not Reported [11]
>60-fold less potent

TASK-3 ~40% [1][2][11]
than for TASK-1

Kir2.1 <10% Little to no inhibition [1][2]

KCNQ2 <20% Little to no inhibition [11121[71

hERG <10% Little to no inhibition [1][2]

TWIK1 Not Reported No effect at 10 uM [8]

THIK1 Not Reported No effect [8]

Signaling Pathways

ML365, through its inhibition of potassium channels like TASK-1 and TWIK2, can modulate
downstream signaling pathways, including the NF-kB pathway, which is crucial in regulating

inflammatory responses.[8][9] Inhibition of potassium efflux by ML365 can prevent the

activation of the NLRP3 inflammasome and subsequent inflammatory cascades.[8][9][10]
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Caption: ML365 inhibits TASK-1 and TWIK2, blocking K* efflux and subsequent NF-kB
activation.

Experimental Protocols

This section provides a detailed protocol for a thallium flux assay to determine the I1Cso of
ML365 for TASK-1 channels expressed in a suitable mammalian cell line (e.g., CHO or HEK-
293 cells).[6][7]

Materials and Reagents
e Cell Line: CHO or HEK-293 cells stably expressing human TASK-1.
o Culture Medium: DMEM/high glucose, 10% Fetal Bovine Serum (FBS), 50 IU/mL penicillin,

50 pug/mL streptomycin, and appropriate selection antibiotics (e.g., 15 pug/mL Blasticidin S
and 400 pg/mL hygromycin).[7]
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o Assay Plate: 384-well, black, clear-bottom microplates.

e Thallium Flux Assay Kit: e.g., FluxOR™ or FLIPR Potassium Assay Kit. These kits typically
contain:

o

Thallium-sensitive dye (e.g., FluxOR™ reagent)

PowerLoad™ Concentrate

[¢]

Probenecid

[¢]

[e]

Assay Buffer (HBSS)

o Stimulus Buffer containing Thallium Sulfate (TI2SOa4) and Potassium Sulfate (K2SOa)
e ML365 Stock Solution: 10 mM in DMSO.
o Control Inhibitor: A known non-selective potassium channel blocker for positive control.
» Vehicle Control: DMSO.

o Plate Reader: A fluorescence plate reader with automated liquid handling capabilities (e.g.,
FLIPR or FlexStation).

Experimental Workflow Diagram
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4. Compound Addition
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5. Fluorescence Reading (Baseline)
(10-20 seconds)
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(2-3 minutes)
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15586086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two
Pore Potassium Channel - PubMed [pubmed.ncbi.nim.nih.gov]

2. "ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/" by Beiyan
Zou, Daniel P. Flaherty et al. [digitalcommons.cedarville.edu]

3. medchemexpress.com [medchemexpress.com]
4. lon Channel Activators: Thallium Flux and Patch-Clamp Study [metrionbiosciences.com]

5. A“Target Class” Screen to Identify Activators of Two-Pore Domain Potassium (K2P)
Channels - PMC [pmc.ncbi.nlm.nih.gov]

6. lon Channel Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

7. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two
Pore Potassium Channel - Probe Reports from the NIH Molecular Libraries Program - NCBI
Bookshelf [nchi.nlm.nih.gov]

8. ML365 inhibits TWIK2 channel to block ATP-induced NLRP3 inflammasome - PMC
[pmc.ncbi.nlm.nih.gov]

9. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]

10. ML365 inhibits TWIK2 channel to block ATP-induced NLRP3 inflammasome - PubMed
[pubmed.ncbi.nim.nih.gov]

11. Figure 6, Selectivity of ML365 effect against various potassium channels using
fluorescent-based assays - Probe Reports from the NIH Molecular Libraries Program - NCBI
Bookshelf [nchi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: ML365 for Thallium
Flux Fluorescent Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586086#mI365-for-thallium-flux-fluorescent-
assays]|

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15586086?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24479195/
https://pubmed.ncbi.nlm.nih.gov/24479195/
https://digitalcommons.cedarville.edu/pharmaceutical_sciences_publications/157/
https://digitalcommons.cedarville.edu/pharmaceutical_sciences_publications/157/
https://www.medchemexpress.com/ML365.html
https://metrionbiosciences.com/thallium-flux-ion-channel-activators/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7900820/
https://www.ncbi.nlm.nih.gov/books/NBK100915/
https://www.ncbi.nlm.nih.gov/books/NBK179826/
https://www.ncbi.nlm.nih.gov/books/NBK179826/
https://www.ncbi.nlm.nih.gov/books/NBK179826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://scholars.hkbu.edu.hk/en/publications/ml365-inhibits-twik2-channel-to-block-atp-induced-nlrp3-inflammas-2/
https://pubmed.ncbi.nlm.nih.gov/34341510/
https://pubmed.ncbi.nlm.nih.gov/34341510/
https://www.ncbi.nlm.nih.gov/books/NBK179826/figure/ml365.f6/
https://www.ncbi.nlm.nih.gov/books/NBK179826/figure/ml365.f6/
https://www.ncbi.nlm.nih.gov/books/NBK179826/figure/ml365.f6/
https://www.benchchem.com/product/b15586086#ml365-for-thallium-flux-fluorescent-assays
https://www.benchchem.com/product/b15586086#ml365-for-thallium-flux-fluorescent-assays
https://www.benchchem.com/product/b15586086#ml365-for-thallium-flux-fluorescent-assays
https://www.benchchem.com/product/b15586086#ml365-for-thallium-flux-fluorescent-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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